Cas no 91393-16-7 (Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate)

Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate structure
91393-16-7 structure
Product Name:Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
CAS No:91393-16-7
MF:C12H12N2O3
MW:232.235282897949
MDL:MFCD04971122
CID:1963360
PubChem ID:6457727
Update Time:2025-04-21

Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate
    • MOBEE
    • Ethyl (p-methoxybenzoyl)acetate
    • ethyl 3-(4-methylphenyl)-1,2,4-oxadiazol-5-carboxylate
    • 3-p-tolyl-[1,2,4]oxadiazole-5-carboxylic acid ethyl ester
    • 3-(p-Tolyl)-1,2,4-oxdiazol-5-carbonsaeure-aethylester
    • (4-Methoxybenzoyl)acetic acid, ethyl ester
    • Ethyl 3-(4-methoxyphenyl)-3-oxopropionate
    • Ethyl p-anisoylacetate
    • Ethyl (4-methoxybenzoyl)acetate
    • Ethyl 4-methoxybenzoylacetate
    • 3-(4-methoxy-phenyl)-3-oxo-propionic acid ethyl ester
    • 3-oxo-3-(4-methoxyphenyl)propanoic acid ethyl ester
    • ethyl p-methoxy-benzoylacetate
    • 3-(4-methoxyphenyl)-3-oxopropionic acid ethyl ester
    • 3-(4-methylphenyl)-1,2,4-Oxadiazole-5-carboxylic acid ethyl ester
    • ethyl 3-p-tolyl-[1,2,4]oxadiazole-5-carboxylate
    • 91393-16-7
    • BBL040108
    • STK349862
    • AKOS000311473
    • EN300-229906
    • ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-car-boxylate
    • MFCD04971122
    • SCHEMBL3233714
    • Ethyl 3-(P-Tolyl)-1,2,4-oxadiazole-5-carboxylate
    • Ethyl3-(P-Tolyl)-1,2,4-oxadiazole-5-carboxylate
    • DB-079006
    • BS-4378
    • CS-0207406
    • MDL: MFCD04971122
    • Inchi: 1S/C12H12N2O3/c1-3-16-12(15)11-13-10(14-17-11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3
    • InChI Key: SAISCYNZBKJQRO-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

  • Exact Mass: 232.08479225Da
  • Monoisotopic Mass: 232.08479225Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 354.4±35.0 °C at 760 mmHg
  • Flash Point: 168.1±25.9 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 3-(4-methylphenyl)-1,2,4-oxadiazole-5-carboxylate Security Information

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